Palmarumycin C12
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Overview
Description
Palmarumycin C12 is a natural product found in Coniothyrium with data available.
Scientific Research Applications
Antibacterial, Antifungal, and Herbicidal Activity
Palmarumycin C12, along with other palmarumycins, was identified as having antibacterial, antifungal, and herbicidal activity. These compounds were isolated from the fungus Coniothyrium sp. and displayed activity at concentrations ranging from 10^-6 to 10^-4 mol/l (Krohn et al., 1994).
Enhancement in Liquid Culture
Research has shown that the production of this compound can be enhanced in liquid culture. The endophytic fungus Berkleasmium sp. Dzf12, when treated with macroporous adsorption resins and metal ions, showed increased production of this compound (M. Ya, 2015), (Mou et al., 2013).
Impact on Diosgenin Production
Palmarumycin C13, closely related to C12, has been used as an elicitor to enhance the production of diosgenin in plantlet and cell cultures of Dioscorea zingiberensis. This suggests potential agricultural applications for palmarumycins in increasing secondary metabolite production in plants (Mou et al., 2015).
Antimicrobial and Antioxidant Activities
Palmarumycins, including C12, have been studied for their antimicrobial and antioxidant activities. These properties further suggest their potential as bioactive compounds in various applications (Mou et al., 2013).
Antimitotic Actions
A study on an analog of palmarumycin CP1, which shares structural similarities with this compound, revealed antimitotic actions in mammalian cells, suggesting a potential role in cancer research (Lazo et al., 2001).
Properties
Molecular Formula |
C20H14O6 |
---|---|
Molecular Weight |
350.3 g/mol |
IUPAC Name |
(1'aS,7'S,7'aS)-spiro[2,4-dioxatricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene-3,2'-7,7a-dihydro-1aH-naphtho[2,3-b]oxirene]-3',6',7'-triol |
InChI |
InChI=1S/C20H14O6/c21-10-7-8-11(22)16-15(10)17(23)18-19(24-18)20(16)25-12-5-1-3-9-4-2-6-13(26-20)14(9)12/h1-8,17-19,21-23H/t17-,18-,19-/m0/s1 |
InChI Key |
YUSPOKSZSCPJJV-FHWLQOOXSA-N |
Isomeric SMILES |
C1=CC2=C3C(=C1)OC4([C@@H]5[C@@H](O5)[C@H](C6=C(C=CC(=C64)O)O)O)OC3=CC=C2 |
Canonical SMILES |
C1=CC2=C3C(=C1)OC4(C5C(O5)C(C6=C(C=CC(=C64)O)O)O)OC3=CC=C2 |
Synonyms |
palmarumycin C12 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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